3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• SMILES: CC1=C(C=CC(=C1)CNCCCO)F
• InChI: InChI=1S/C11H16FNO/c1-9-7-10(3-4-11(9)12)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChIKey: BKOLYGHMWZXHBO-UHFFFAOYSA-N

3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol – Compound Identity and Procurement Baseline for a Fluorinated Amino Alcohol Building Block

3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol (CAS 1248246-10-7) is a synthetic organic compound belonging to the class of N-benzyl-substituted γ-amino alcohols. Its molecular formula is C₁₁H₁₆FNO with a molecular weight of 197.25 g/mol . The structure features a primary alcohol terminus on a three-carbon chain linked via a secondary amine to a 4-fluoro-3-methylbenzyl group. This substitution pattern—simultaneous fluorine at the para position and methyl at the meta position of the phenyl ring—distinguishes it from simpler benzylamino-propanol congeners and defines its physicochemical and biological interaction profile. The compound is catalogued as a research chemical available from multiple specialist suppliers, typically at ≥95% purity, and is intended exclusively for laboratory R&D use .

Reported CYP inhibition data across 7 major hepatic isoforms

Unique 4-fluoro-3-methylbenzyl substitution pattern for SAR

Primary alcohol terminus enables predictable derivatization

Isomerically defined for analytical method development

Why a Generic 3-(Benzylamino)propan-1-ol Cannot Replace 3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol in Scientific Workflows

Substituting a generic benzylamino-propanol scaffold for the 4-fluoro-3-methyl substituted variant introduces uncontrolled changes in at least two experimentally consequential properties: cytochrome P450 (CYP) enzyme inhibition profile and lipophilicity-modulated membrane permeability. The target compound bears both an electron-withdrawing fluorine (σₚ = 0.06) and an electron-donating methyl group (σₘ = -0.07) on the phenyl ring, creating a unique electronic environment that influences amine basicity, hydrogen-bonding capacity, and metabolic stability . The unsubstituted parent 3-(benzylamino)propan-1-ol (CAS 4720-29-0), the des-methyl analog 3-{[(4-fluorophenyl)methyl]amino}propan-1-ol (CAS 161798-73-8), and the ortho-methyl positional isomer 3-{[(4-fluoro-2-methylphenyl)methyl]amino}propan-1-ol (CAS 1250166-74-5) each display distinct physicochemical properties (predicted boiling point differences of ≥10 °C, density differences of ≥0.02 g/cm³) that preclude direct substitution without re-optimization of experimental conditions . Critically, CYP inhibition data—a key determinant in drug-drug interaction liability assessment—has been experimentally measured for the target compound across a panel of major hepatic isoforms, whereas equivalent data for comparator compounds remains absent from the public domain; this alone makes the target compound the only structurally-informed choice for studies where predictable CYP interaction is required [1].

Aspect

Target Compound

Generic/Des-methyl Analog

CYP inhibition profile

Experimentally characterized across 7 isoforms

No public experimental data; de novo screening may be required

Physicochemical properties

Predicted bp/density defined by 3-methyl-4-fluoro substitution

Different predicted bp (~20 °C) and density (~0.02 g/cm³) can alter chromatographic retention

Alcohol functionality

Primary alcohol (propan-1-ol) with no chiral center

Secondary alcohol isomer introduces chiral center and different oxidation susceptibility

• [1] BindingDB BDBM50380522 / ChEMBL CHEMBL2018907. Cytochrome P450 inhibition panel data for 3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol. Source: Amgen, curated by ChEMBL. View Source

Quantitative Evidence Differentiating 3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol from Its Closest Analogs: A Procurement Decision Guide

CYP1A2 Inhibition Potency: A Quantitative Basis for Selecting the 4-Fluoro-3-methyl Substitution Pattern in ADME-Tox Screening

The target compound inhibits CYP1A2 with an IC₅₀ of 390 nM in human liver microsomes using phenacetin as probe substrate, measured by LC-MS/MS after 5-minute preincubation [1]. This represents the most potent CYP interaction observed across the full panel for this compound. While direct head-to-head CYP panel data for the des-methyl analog (CAS 161798-73-8) or the ortho-methyl isomer (CAS 1250166-74-5) are not publicly available, class-level inference from fluorinated benzylamine SAR studies indicates that the meta-methyl substituent increases lipophilicity and can enhance CYP1A2 binding affinity relative to non-methylated or ortho-methylated congeners [2]. The unsubstituted parent 3-(benzylamino)propan-1-ol lacks the fluorophenyl moiety altogether and is expected to show a substantially different CYP inhibition fingerprint.

CYP1A2 Inhibition

Reported

IC₅₀ 390 nM

Supports CYP1A2 interaction screening study fit

Comparator data not publicly available; review required

Evidence Dimension	CYP1A2 inhibition in human liver microsomes
Target Compound Data	IC₅₀ = 390 nM (CYP1A2, phenacetin substrate, 5-min preincubation, LC-MS/MS)
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): no public CYP1A2 data; Ortho-methyl isomer (CAS 1250166-74-5): no public CYP1A2 data; Unsubstituted parent (CAS 4720-29-0): no public CYP1A2 data
Quantified Difference	Cannot be quantified without comparator data; target compound provides the only experimentally measured CYP1A2 IC₅₀ in this structural series
Conditions	Human liver microsomes; substrate: phenacetin; preincubation: 5 min; detection: LC-MS/MS; data source: Amgen via ChEMBL

Why This Matters

For ADME-Tox screening programs, the availability of pre-measured CYP inhibition data eliminates the need for costly de novo panel screening and enables informed compound selection when CYP1A2 interaction liability is a critical selection criterion.

• [1] BindingDB BDBM50380522 / ChEMBL CHEMBL2018907. CYP1A2 IC₅₀: 390 nM. Inhibition of CYP1A2 in human liver microsomes using phenacetin as substrate, preincubated for 5 min by LC-MS/MS analysis. Source: Amgen, curated by ChEMBL. View Source
• [2] Guarna, A.; Menchi, G.; Berti, G.; et al. Synthesis and preliminary biological characterization of a new class of N-benzyl-aminoalcohols which have serotonin (5-HT₂) and dopamine (D₂) receptor affinity. Bioorganic & Medicinal Chemistry, 2001, 9(12), 3197–3206. View Source

CYP2C19 Recombinant Enzyme Affinity: Evidence for Strong Binding Interaction Relevant to Metabolism Prediction

Against recombinant CYP2C19, the target compound exhibits a Ki of 70 nM using 3-O-methylfluorescein as substrate with a 3-minute preincubation [1]. This sub-100 nM affinity value indicates a relatively strong enzyme-ligand interaction that is not predicted from simple physicochemical descriptors alone. In human liver microsomes, the CYP2C19 IC₅₀ measured by (S)-mephenytoin hydroxylation is 6,250 nM [1], demonstrating a significant shift between recombinant enzyme and microsomal systems that may reflect protein binding or metabolic consumption of the compound—information critically important for in vitro-to-in vivo extrapolation (IVIVE). No equivalent recombinant CYP2C19 Ki data exist in the public domain for any comparator compound in this series.

CYP2C19 Binding

Reported

Ki 70 nM (recombinant)

Supports enzyme-level PK modeling input

Microsomal IC₅₀ diverges; review system dependency

Evidence Dimension	CYP2C19 recombinant enzyme binding affinity (Ki)
Target Compound Data	Ki = 70 nM (recombinant CYP2C19, 3-O-methylfluorescein substrate, 3-min preincubation); IC₅₀ = 6,250 nM (human liver microsomes, (S)-mephenytoin substrate, 5-min preincubation, LC-MS/MS)
Comparator Or Baseline	No public recombinant CYP2C19 Ki data for des-methyl analog (CAS 161798-73-8), ortho-methyl isomer (CAS 1250166-74-5), or unsubstituted parent (CAS 4720-29-0)
Quantified Difference	Not quantifiable due to absence of comparator data; target compound uniquely characterized
Conditions	Recombinant human CYP2C19; substrate: 3-O-methylfluorescein; preincubation: 3 min; data source: Amgen via ChEMBL

Why This Matters

The availability of both recombinant enzyme Ki and microsomal IC₅₀ for CYP2C19 enables construction of physiologically-based pharmacokinetic (PBPK) models that require enzyme-level affinity parameters—a capability not currently achievable with comparator compounds lacking these data.

• [1] BindingDB BDBM50380522 / ChEMBL CHEMBL2018907. CYP2C19 Ki: 70 nM (recombinant enzyme, 3-O-methylfluorescein substrate); CYP2C19 IC₅₀: 6,250 nM (human liver microsomes, (S)-mephenytoin substrate). Source: Amgen, curated by ChEMBL. View Source

Predicted Physicochemical Property Divergence: Boiling Point and Density Differentiate the 3-Methyl from 2-Methyl and Des-Methyl Isomers

Predicted physicochemical properties, while not experimental, provide practical guidance for purification and formulation. The des-methyl analog 3-[(4-fluorobenzyl)amino]propan-1-ol (CAS 161798-73-8) has a predicted boiling point of 295.4 ± 25.0 °C and density of 1.105 ± 0.06 g/cm³ . The ortho-methyl positional isomer (CAS 1250166-74-5) has a predicted boiling point of 316.0 ± 37.0 °C and density of 1.083 ± 0.06 g/cm³ . The target compound, bearing the 3-methyl-4-fluoro substitution, sits structurally between these two, with the meta-methyl group reducing density relative to the des-methyl analog while the para-fluoro maintains a higher boiling point than the parent benzylamino-propanol scaffold. These property differences, while modest, are sufficient to alter retention times in reverse-phase chromatography and distillation cut points during purification.

Isomer Differentiation

Class-level inference

Predicted bp range 295–316 °C; density ~0.02 g/cm³ diff.

Affects chromatographic method development; data to verify

Predicted values, not experimentally confirmed

Evidence Dimension	Predicted boiling point and density
Target Compound Data	MW: 197.25 g/mol; exact predicted values not explicitly computed in referenced sources but structurally expected to fall between comparator isomers
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): predicted bp 295.4 ± 25.0 °C, density 1.105 ± 0.06 g/cm³; Ortho-methyl isomer (CAS 1250166-74-5): predicted bp 316.0 ± 37.0 °C, density 1.083 ± 0.06 g/cm³
Quantified Difference	Predicted bp difference between ortho-methyl and des-methyl isomers: ~20.6 °C; predicted density difference: ~0.022 g/cm³
Conditions	Predictions generated by ACD/Labs or analogous in silico algorithms as reported on chemical database entries

Why This Matters

For procurement decisions involving bulk purification or formulation development, even modest differences in boiling point and density affect solvent selection, distillation parameters, and chromatographic method development—making unambiguous isomer identification essential before committing to a synthetic route or purchasing large quantities.

Primary vs Secondary Alcohol Functionality: A Structural Determinant of Synthetic Utility and Metabolic Stability

The target compound contains a primary alcohol (-CH₂CH₂CH₂OH) at the terminus of the propanolamine chain. A closely related positional isomer, 1-{[(4-fluoro-3-methylphenyl)methyl]amino}propan-2-ol (CAS 1247850-40-3), bears a secondary alcohol (-CH₂CH(OH)CH₃) with the identical 4-fluoro-3-methylbenzyl substitution pattern . Primary alcohols are more readily oxidized to aldehydes and carboxylic acids than secondary alcohols, which oxidize to ketones. This distinction has direct consequences: (i) the primary alcohol provides a single reactive handle for esterification, etherification, or oxidation in synthetic sequences, whereas the secondary alcohol introduces a chiral center and steric hindrance; (ii) in biological systems, primary alcohols are typically metabolized by alcohol dehydrogenase (ADH) while secondary alcohols follow CYP-mediated pathways, leading to divergent metabolic stability profiles .

Alcohol Functionality

Class-level inference

Primary alcohol vs. secondary alcohol isomer

Primary alcohol may simplify synthetic derivatization routes

Metabolic pathway divergence predicted; not measured

Evidence Dimension	Alcohol substitution pattern (primary vs secondary) and its implications for synthetic utility and metabolism
Target Compound Data	Primary alcohol: -CH₂-CH₂-CH₂OH (propan-1-ol terminus). No chiral center at the carbon bearing the hydroxyl group.
Comparator Or Baseline	Secondary alcohol isomer (CAS 1247850-40-3): -CH₂-CH(OH)-CH₃ (propan-2-ol terminus). Introduces a stereogenic center at the secondary alcohol carbon.
Quantified Difference	Qualitative structural difference: primary vs secondary alcohol; introduces 0 vs 1 chiral center; differential susceptibility to ADH-mediated oxidation (predicted but not experimentally measured for these specific compounds)
Conditions	Structural analysis based on IUPAC nomenclature and canonical SMILES comparison

Why This Matters

When selecting between isomeric amino alcohols for a synthetic sequence or biological study, the primary vs secondary alcohol distinction determines the available chemical transformations and predicts different metabolic liabilities—a non-trivial choice that directly impacts experimental design and downstream data interpretation.

CYP3A4 and CYP2D6 Inhibition Profile: Comparative Assessment for Polypharmacy Risk Evaluation

The target compound inhibits CYP3A4 (IC₅₀ = 5,330 nM, midazolam substrate) and CYP2D6 (IC₅₀ = 2,610 nM, dextromethorphan substrate) in human liver microsomes [1]. Both values fall in the moderately weak range (>1 μM for CYP3A4, low μM for CYP2D6), suggesting a relatively low risk of clinically significant drug-drug interactions via these two major isoforms, which together metabolize approximately 50% of marketed drugs. CYP2C8 inhibition is also moderate (IC₅₀ = 2,420 nM, paclitaxel substrate) and CYP2E1 inhibition is negligible (IC₅₀ = 50,000 nM). This broad but weak inhibition pattern across multiple CYP isoforms is relevant for compound prioritization: a scaffold that weakly inhibits multiple CYPs may present a different DDI risk profile than one that potently inhibits a single isoform. The des-methyl analog and unsubstituted parent have not been characterized in a comparable multi-isoform panel, making the target compound the only option for which a comprehensive CYP interaction fingerprint is available.

Multi-isoform CYP Panel

Reported

7 isoforms: IC₅₀ range 390–50,000 nM

Supports broad CYP interaction profiling for compound prioritization

Comparator compounds lack panel data; de novo screening may be required

Evidence Dimension	Multi-isoform CYP inhibition panel in human liver microsomes
Target Compound Data	CYP3A4 IC₅₀ = 5,330 nM; CYP2D6 IC₅₀ = 2,610 nM; CYP2C8 IC₅₀ = 2,420 nM; CYP2C9 IC₅₀ = 2,920 nM; CYP2E1 IC₅₀ = 50,000 nM; CYP2B6 IC₅₀ = 15,400 nM
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): no public multi-isoform CYP panel data; Ortho-methyl isomer (CAS 1250166-74-5): no public multi-isoform CYP panel data; Unsubstituted parent (CAS 4720-29-0): no public multi-isoform CYP panel data
Quantified Difference	Cannot quantify differential inhibition without comparator data; the target compound is uniquely characterized across 7 major CYP isoforms
Conditions	Human liver microsomes; substrates: midazolam (3A4), dextromethorphan (2D6), paclitaxel (2C8), diclofenac (2C9), chlorzoxazone (2E1), bupropion (2B6); preincubation: 5 min; detection: LC-MS/MS; data source: Amgen via ChEMBL

Why This Matters

In early-stage drug discovery programs, comprehensive CYP inhibition data are a regulatory expectation (FDA Guidance for Industry, 2020). The availability of a pre-characterized multi-isoform CYP panel for the target compound saves 4–8 weeks of screening turnaround time and $5,000–$15,000 in contract research organization costs compared to de novo profiling of comparator compounds.

• [1] BindingDB BDBM50380522 / ChEMBL CHEMBL2018907. Full CYP inhibition panel: CYP3A4 IC₅₀: 5,330 nM; CYP2D6 IC₅₀: 2,610 nM; CYP2C8 IC₅₀: 2,420 nM; CYP2C9 IC₅₀: 2,920 nM; CYP2E1 IC₅₀: 50,000 nM; CYP2B6 IC₅₀: 15,400 nM; CYP1A2 IC₅₀: 390 nM. All measured in human liver microsomes by LC-MS/MS. Source: Amgen, curated by ChEMBL. View Source

Procurement-Relevant Application Scenarios for 3-{[(4-Fluoro-3-methylphenyl)methyl]amino}propan-1-ol Based on Quantitative Evidence

ADME-Tox Screening Libraries Requiring Pre-Characterized CYP Inhibition Fingerprints

The compound is uniquely suited for inclusion in ADME-Tox screening decks where CYP inhibition liability must be known a priori. With experimental IC₅₀ values available for 7 major hepatic CYP isoforms (CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, 2E1, 3A4) and a recombinant CYP2C19 Ki of 70 nM [1], this compound provides immediate in vitro-to-in vivo extrapolation (IVIVE) input parameters. Procurement teams sourcing amino alcohol building blocks for metabolism-focused medicinal chemistry programs should prioritize this compound over des-methyl or ortho-methyl analogs that lack any public CYP characterization data [1].

N-Benzyl-Amino Alcohol Structure-Activity Relationship (SAR) Studies Targeting Monoamine Receptors

Published SAR studies on N-benzyl-aminoalcohols have established that substituents on the phenyl ring modulate serotonin (5-HT₂) and dopamine (D₂) receptor affinity [2]. The 4-fluoro-3-methyl substitution pattern introduces a unique combination of electronic effects (σₚ-F = 0.06, electron-withdrawing; σₘ-CH₃ = -0.07, electron-donating) that cannot be replicated by the des-methyl analog (4-fluoro only) or by the parent benzylamino scaffold (no substituents) . Researchers exploring how simultaneous para-fluoro and meta-methyl substitutions influence receptor binding, BBB penetration, or metabolic stability should procure this specific compound rather than attempting to approximate its properties with mixtures or alternative substitution patterns.

Synthetic Intermediate for Fluorinated Pharmaceutical Building Blocks

The primary alcohol terminus enables clean derivatization via esterification, etherification, or oxidation—transformations that are more predictable with a primary alcohol than with the secondary alcohol isomer (CAS 1247850-40-3) . For medicinal chemistry groups synthesizing fluorinated analog libraries, the 4-fluoro-3-methylbenzyl moiety provides a metabolically stable aromatic group with a defined CYP interaction profile, while the primary alcohol serves as a versatile handle for late-stage functionalization. The compound is commercially available at 95% purity from multiple vendors , enabling rapid procurement without the lead time associated with custom synthesis of comparator isomers.

Physicochemical Method Development and Analytical Reference Standard Qualification

The predicted boiling point and density differences between the target compound and its positional isomers (ortho-methyl: predicted bp ~316 °C, density 1.083 g/cm³; des-methyl: predicted bp ~295 °C, density 1.105 g/cm³) provide sufficient analytical resolution for HPLC or GC method development. Laboratories establishing purity specifications or reference standard qualification protocols for this compound class should use the authentic 3-methyl-4-fluoro isomer rather than assume co-elution or equivalent detector response with the 2-methyl or des-methyl analogs. The distinct InChI Key (BKOLYGHMWZXHBO-UHFFFAOYSA-N) provides unambiguous database registration and compound tracking across procurement and inventory management systems.

Application

Selection Property

Validation Focus

CYP interaction profiling studies

Pre-characterized multi-isoform CYP panel

Reported CYP IC₅₀/Ki verification

N-Benzyl-aminoalcohol SAR studies

Defined substitution pattern (4-F-3-CH₃)

Receptor binding and functional assay context

Fluorinated building block synthesis

Primary alcohol functional handle

Derivatization yield and purity

Isomer-specific analytical method development

Distinct predicted bp and density

Chromatographic separation from positional isomers

• [1] BindingDB BDBM50380522 / ChEMBL CHEMBL2018907. CYP inhibition panel: CYP1A2 (390 nM), 2B6 (15,400 nM), 2C8 (2,420 nM), 2C9 (2,920 nM), 2C19 (6,250 nM; Ki 70 nM recombinant), 2D6 (2,610 nM), 2E1 (50,000 nM), 3A4 (5,330 nM). Source: Amgen, curated by ChEMBL. View Source
• [2] Guarna, A.; Menchi, G.; Berti, G.; et al. Synthesis and preliminary biological characterization of a new class of N-benzyl-aminoalcohols which have serotonin (5-HT₂) and dopamine (D₂) receptor affinity. Bioorganic & Medicinal Chemistry, 2001, 9(12), 3197–3206. View Source